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Compound of Interest

Compound Name:
Docosahexaenoic acid ethyl ester-

d5-1

Cat. No.: B12398390 Get Quote

Essential Safety and Handling Guide for
Docosahexaenoic Acid Ethyl Ester-d5-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Docosahexaenoic acid ethyl ester-d5-1.

Adherence to these procedures is vital for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective Equipment
Docosahexaenoic acid ethyl ester-d5-1 is classified as a highly flammable liquid and vapor

that can cause serious eye irritation.[1] The toxicological properties of this specific deuterated

compound have not been thoroughly investigated, warranting cautious handling.

Quantitative Data Summary:

Property Value Source

GHS/CLP Classification
Flammable Liquids 2, Eye

Irritation 2A
[1]

Molecular Formula C24H36O2 [2][3]

Molecular Weight 356.54 g/mol [3]
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Recommended Personal Protective Equipment (PPE):

To ensure safety, the following personal protective equipment is mandatory when handling

Docosahexaenoic acid ethyl ester-d5-1:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or chemical

safety goggles.[2][3][4] A face shield may be necessary depending on the scale of the

operation.[5]

Hand Protection: Use compatible, chemical-resistant gloves.[2][6][7] Gloves should be

inspected before use and changed immediately if contaminated.[3]

Skin and Body Protection: A lab coat is required to prevent skin contact.[7] For larger

quantities or procedures with a higher risk of splashing, impervious clothing may be

necessary.[3][4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[2][6][8] If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[2][4]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within a chemical fume hood and ensure an eye wash station and safety shower are

readily accessible.[2]

Handling:

Avoid contact with skin, eyes, and clothing.[2][6][9]

Do not inhale vapors or mists.[2][6]

Keep the container tightly closed when not in use.[1][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12398390?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23211
https://www.echemi.com/sds/fattyacidspalm-oilmeesters-pid_Rock41115.html
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.carlroth.com/medias/SDB-8702-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk1Mjh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqTnk4NU1UYzRPVE15TWpRNE5qQTJMMU5FUWw4NE56QXlYMEZWWDBWT0xuQmtaZ3xlOWZmMGMzNTNkMmExM2I2NDNjNzQ5ZGYwZmFhMmI4YmM4OWUwMmUxNjk5YzZkNzQyN2UxN2UzNTkzM2RiM2Ey
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23211
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23211
https://www.echemi.com/sds/fattyacidspalm-oilmeesters-pid_Rock41115.html
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.carlroth.com/medias/SDB-8702-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk1Mjh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqTnk4NU1UYzRPVE15TWpRNE5qQTJMMU5FUWw4NE56QXlYMEZWWDBWT0xuQmtaZ3xlOWZmMGMzNTNkMmExM2I2NDNjNzQ5ZGYwZmFhMmI4YmM4OWUwMmUxNjk5YzZkNzQyN2UxN2UzNTkzM2RiM2Ey
https://www.carlroth.com/medias/SDB-8761-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1MTZ8YXBwbGljYXRpb24vcGRmfGFETXpMMmd3WXk4NU1UYzRPVE0xTkRreU5qTTRMMU5FUWw4NE56WXhYMDFVWDBWT0xuQmtaZ3w0NDBmZDliMWYyMTIwYzM5ZTk5NTM5MWExODExMmI1ZWIwZTExYjI3YTA4NzBhZWFhMjNiNWVmZDIxOTM3OTAz
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.echemi.com/sds/fattyacidspalm-oilmeesters-pid_Rock41115.html
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.carlroth.com/medias/SDB-8702-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk1Mjh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqTnk4NU1UYzRPVE15TWpRNE5qQTJMMU5FUWw4NE56QXlYMEZWWDBWT0xuQmtaZ3xlOWZmMGMzNTNkMmExM2I2NDNjNzQ5ZGYwZmFhMmI4YmM4OWUwMmUxNjk5YzZkNzQyN2UxN2UzNTkzM2RiM2Ey
https://smsrail.com/wp-content/uploads/2024/07/Fatty-Acid-Ethyl-Esters.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FD22578_5000_EN.pdf
https://www.carlroth.com/medias/SDB-8702-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk1Mjh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqTnk4NU1UYzRPVE15TWpRNE5qQTJMMU5FUWw4NE56QXlYMEZWWDBWT0xuQmtaZ3xlOWZmMGMzNTNkMmExM2I2NDNjNzQ5ZGYwZmFhMmI4YmM4OWUwMmUxNjk5YzZkNzQyN2UxN2UzNTkzM2RiM2Ey
https://cdn.caymanchem.com/cdn/msds/9001245m.pdf
https://smsrail.com/wp-content/uploads/2024/07/Fatty-Acid-Ethyl-Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking.

[1][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ground and bond the container and receiving equipment to prevent static discharge.[1][6]

Storage:

Store in a cool, dry, and well-ventilated area.[2][8]

Recommended storage temperature is 2–8 °C.[6][8]

Store away from incompatible substances such as oxidizing agents.[6]

Due to its hygroscopic nature, handle under a dry, inert atmosphere like nitrogen or argon

to prevent moisture absorption.[10]

Emergency Procedures:
Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15 minutes,

holding eyelids apart.[2] Seek immediate medical attention.[2][7]

Skin Contact: Remove contaminated clothing immediately.[2][4] Wash the affected area with

soap and plenty of water for at least 15 minutes.[2][7] Seek medical attention if irritation

persists.[7]

Inhalation: Move the person to fresh air.[4][7] If breathing is difficult, provide oxygen and seek

immediate medical attention.[4][7]

Ingestion: Do not induce vomiting.[4][7] Rinse the mouth with water and seek immediate

medical attention.[4][7][9]

Spills: Evacuate the area.[5][9] Remove all ignition sources.[9] Ventilate the area.[8] Contain

the spill using non-combustible absorbent materials like sand or earth.[5] Collect the

absorbed material in a suitable, closed container for disposal.[2][8]

Disposal Plan:
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Docosahexaenoic acid ethyl ester-d5-1 should be treated as hazardous chemical waste.[7]

Waste Collection:

Collect waste in a clearly labeled, tightly sealed container.[7][11] The label should include

"Hazardous Waste" and the full chemical name.[7]

Do not mix with other types of waste.[12]

Waste Storage:

Store the waste container in a designated, well-ventilated satellite accumulation area,

away from incompatible materials.[7][11]

Final Disposal:

Disposal must be carried out by a licensed waste disposal company.[11][12] Follow your

institution's procedures for requesting a hazardous waste pickup from the Environmental

Health and Safety (EHS) department.[7]

Do not dispose of down the drain or in regular trash.[7]

Workflow Visualization
The following diagram illustrates the standard workflow for handling Docosahexaenoic acid
ethyl ester-d5-1 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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